(RS)-2-[(1-BENZYL-4-PIPERIDYL)METHYL]-5,6-DIMETHOXYINDAN-1-ONE
(RS)-2-[(1-BENZYL-4-PIPERIDYL)METHYL]-5,6-DIMETHOXYINDAN-1-ONE
Donepezil is the hydrochloride salt of a piperidine derivative with neurocognitive-enhancing activity. Donepezil reversibly inhibits acetylcholinesterase, thereby blocking the hydrolysis of the neurotransmitter acetylcholine and, consequently, increasing its activity. This agent may improve neurocognitive function in Alzheimer's disease, reduce sedation associated with opioid treatment of cancer pain, and improve neurocognitive function in patients who have received radiation therapy for primary brain tumors or brain metastases.
Donepezil is an oral acetylcholinesterase inhibitor used for therapy of Alzheimer disease. Donepezil is associated with a minimal rate of serum enzyme elevations during therapy and has only rarely been implicated as a cause of clinically apparent liver injury.
Donepezil, also known as aricept or eranz, belongs to the class of organic compounds known as n-benzylpiperidines. These are heterocyclic Compounds containing a piperidine ring conjugated to a benzyl group through one nitrogen ring atom. Donepezil is a drug which is used for the palliative treatment of mild to moderate dementia of the alzheimer's type. Donepezil is considered to be a practically insoluble (in water) and relatively neutral molecule. Donepezil has been found in human brain tissue. Within the cell, donepezil is primarily located in the membrane (predicted from logP). Donepezil can be biosynthesized from indene. Donepezil is a potentially toxic compound.
Donepezil is an oral acetylcholinesterase inhibitor used for therapy of Alzheimer disease. Donepezil is associated with a minimal rate of serum enzyme elevations during therapy and has only rarely been implicated as a cause of clinically apparent liver injury.
Donepezil, also known as aricept or eranz, belongs to the class of organic compounds known as n-benzylpiperidines. These are heterocyclic Compounds containing a piperidine ring conjugated to a benzyl group through one nitrogen ring atom. Donepezil is a drug which is used for the palliative treatment of mild to moderate dementia of the alzheimer's type. Donepezil is considered to be a practically insoluble (in water) and relatively neutral molecule. Donepezil has been found in human brain tissue. Within the cell, donepezil is primarily located in the membrane (predicted from logP). Donepezil can be biosynthesized from indene. Donepezil is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
142057-79-2
VCID:
VC0133215
InChI:
InChI=1S/C24H29NO3/c1-27-22-14-19-13-20(24(26)21(19)15-23(22)28-2)12-17-8-10-25(11-9-17)16-18-6-4-3-5-7-18/h3-7,14-15,17,20H,8-13,16H2,1-2H3
SMILES:
COC1=C(C=C2C(=C1)CC(C2=O)CC3CCN(CC3)CC4=CC=CC=C4)OC
Molecular Formula:
C24H29NO3
Molecular Weight:
379.5 g/mol
(RS)-2-[(1-BENZYL-4-PIPERIDYL)METHYL]-5,6-DIMETHOXYINDAN-1-ONE
CAS No.: 142057-79-2
Main Products
VCID: VC0133215
Molecular Formula: C24H29NO3
Molecular Weight: 379.5 g/mol
CAS No. | 142057-79-2 |
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Product Name | (RS)-2-[(1-BENZYL-4-PIPERIDYL)METHYL]-5,6-DIMETHOXYINDAN-1-ONE |
Molecular Formula | C24H29NO3 |
Molecular Weight | 379.5 g/mol |
IUPAC Name | 2-[(1-benzylpiperidin-4-yl)methyl]-5,6-dimethoxy-2,3-dihydroinden-1-one |
Standard InChI | InChI=1S/C24H29NO3/c1-27-22-14-19-13-20(24(26)21(19)15-23(22)28-2)12-17-8-10-25(11-9-17)16-18-6-4-3-5-7-18/h3-7,14-15,17,20H,8-13,16H2,1-2H3 |
Standard InChIKey | ADEBPBSSDYVVLD-UHFFFAOYSA-N |
SMILES | COC1=C(C=C2C(=C1)CC(C2=O)CC3CCN(CC3)CC4=CC=CC=C4)OC |
Canonical SMILES | COC1=C(C=C2C(=C1)CC(C2=O)CC3CCN(CC3)CC4=CC=CC=C4)OC |
Boiling Point | 527.9 |
Melting Point | 223-227 |
Physical Description | Solid |
Description | Donepezil is the hydrochloride salt of a piperidine derivative with neurocognitive-enhancing activity. Donepezil reversibly inhibits acetylcholinesterase, thereby blocking the hydrolysis of the neurotransmitter acetylcholine and, consequently, increasing its activity. This agent may improve neurocognitive function in Alzheimer's disease, reduce sedation associated with opioid treatment of cancer pain, and improve neurocognitive function in patients who have received radiation therapy for primary brain tumors or brain metastases. Donepezil is an oral acetylcholinesterase inhibitor used for therapy of Alzheimer disease. Donepezil is associated with a minimal rate of serum enzyme elevations during therapy and has only rarely been implicated as a cause of clinically apparent liver injury. Donepezil, also known as aricept or eranz, belongs to the class of organic compounds known as n-benzylpiperidines. These are heterocyclic Compounds containing a piperidine ring conjugated to a benzyl group through one nitrogen ring atom. Donepezil is a drug which is used for the palliative treatment of mild to moderate dementia of the alzheimer's type. Donepezil is considered to be a practically insoluble (in water) and relatively neutral molecule. Donepezil has been found in human brain tissue. Within the cell, donepezil is primarily located in the membrane (predicted from logP). Donepezil can be biosynthesized from indene. Donepezil is a potentially toxic compound. |
Related CAS | 120011-70-3 |
Solubility | 31mg/mL In water, 2.93 mg/L at 25 °C (est) |
Synonyms | 1-benzyl-4-((5,6-dimethoxy-1-indanon)-2-yl)methylpiperidine hydrochloride Aricept donepezil donepezil hydrochloride donepezilium oxalate trihydrate E 2020 E-2020 E2020 Eranz |
Vapor Pressure | 6.77X10-10 mm Hg at 25 °C (est) |
PubChem Compound | 3152 |
Last Modified | Nov 11 2021 |
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